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Compound of Interest

Compound Name: 4-Phenoxybenzonitrile

Cat. No.: B1345653

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 4-Phenoxybenzonitrile. Adherence to these procedures is critical for
ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Phenoxybenzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled.
[1] It is crucial to use appropriate personal protective equipment to prevent exposure.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Respiratory Protection

A NIOSH-approved N95 dust mask or a full-face
respirator should be used if exposure limits are

exceeded or if irritation is experienced.[2]

Eye Protection

Chemical safety goggles or a face shield are
mandatory to protect against dust particles and
splashes.[2][3]

Hand Protection

Chemical-resistant gloves, such as nitrile or
neoprene, must be worn.[3] Gloves should be

inspected before use.[4]

Body Protection

A lab coat or chemical-resistant clothing is
required.[3] For larger quantities or risk of
splashing, a chemical-resistant apron or suit is

recommended.

Footwear

Closed-toe shoes are mandatory in the
laboratory. Chemical-resistant boots are

recommended when handling larger quantities.

[3](5]

Physical and Chemical Properties

Understanding the properties of 4-Phenoxybenzonitrile is key to safe handling.
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Property Value

Molecular Formula C13HsNO

Molecular Weight 195.22 g/mol [1]

Appearance White to off-white solid or powder[6]
Melting Point 42-46 °C[2]

Flash Point 110 °C (230 °F) - closed cup[2]

Solubilit Low solubility in water.[6] Soluble in some
olubili
Y organic solvents.[6]

Step-by-Step Handling Protocol

Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[4]

 Inspect all PPE for integrity before use.

e Have an emergency plan and ensure eyewash stations and safety showers are accessible.

Handling:

Avoid the formation of dust and aerosols.[4]

Weigh and transfer the chemical in a designated area to minimize contamination.

Use non-sparking tools to prevent ignition.[4]

Keep the container tightly closed when not in use.[4]
Post-Handling:
e Thoroughly wash hands and any exposed skin with soap and water.

o Clean the work area to remove any residual contamination.
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» Decontaminate or dispose of used PPE according to institutional guidelines.

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Move the victim to fresh air.[4] If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation o o ) ] i
artificial respiration and seek immediate medical

attention.[4]

Immediately remove contaminated clothing.[4]
. [7] Wash the affected area with soap and plenty
Skin Contact )
of water for at least 15 minutes.[4][7] Seek

medical attention if irritation persists.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4][8] Remove contact

lenses if present and easy to do.[8] Seek

immediate medical attention.[8]

Do NOT induce vomiting.[4] Rinse mouth with
) water.[4] Never give anything by mouth to an
Ingestion ) .
unconscious person.[4] Call a physician or

poison control center immediately.[4]

Storage and Disposal Plan

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]
+ Keep away from incompatible materials such as strong oxidizing agents.[6]

o Store apart from foodstuff containers.[4]
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Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

e The material can be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing.[4]

e Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[4]

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

Workflow Diagrams

The following diagrams illustrate the standard operating procedures for handling and disposing
of 4-Phenoxybenzonitrile.
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Handling Protocol

Disposal Protocol Emergency Response
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Caption: Workflow for handling, disposal, and emergency response for 4-
Phenoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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